Cas no 1261852-37-2 (Methyl 2-methyl-3-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 2-methyl-3-(trifluoromethyl)phenylacetate
• CAS No: 1261852-37-2
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD18399633
• CID: 5177910
• Update Time: 2026-03-05

Methyl 2-methyl-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-3-(trifluoromethyl)phenylacetate
• Benzeneacetic acid, 2-methyl-3-(trifluoromethyl)-, methyl ester

• MDL： MFCD18399633
• Inchi： 1S/C11H11F3O2/c1-7-8(6-10(15)16-2)4-3-5-9(7)11(12,13)14/h3-5H,6H2,1-2H3
• InChI Key： SYLGYKYGJQQYAS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC(=O)OC)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-methyl-3-(trifluoromethyl)phenylacetate

Recent Advances in the Application of Methyl 2-methyl-3-(trifluoromethyl)phenylacetate (CAS: 1261852-37-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-methyl-3-(trifluoromethyl)phenylacetate (CAS: 1261852-37-2) is a fluorinated aromatic ester compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and inflammatory diseases. Recent studies have highlighted its potential as a building block for the development of novel trifluoromethyl-containing pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-methyl-3-(trifluoromethyl)phenylacetate in the synthesis of potent GABA_A receptor modulators. The researchers utilized this compound to introduce a trifluoromethyl group into the phenylacetate scaffold, resulting in analogs with improved blood-brain barrier permeability and reduced off-target effects. The study reported a 40% increase in binding affinity compared to non-fluorinated counterparts, suggesting its critical role in optimizing central nervous system (CNS) drug candidates.

In the field of anti-inflammatory drug development, a 2024 Bioorganic & Medicinal Chemistry Letters paper described the compound's application in creating novel COX-2 inhibitors. The trifluoromethyl group was found to enhance the compounds' selectivity for COX-2 over COX-1 by approximately 15-fold, while the methyl ester moiety allowed for facile derivatization into various prodrug forms. This research underscores the compound's dual functionality as both a structural element and a synthetic handle in medicinal chemistry.

Recent synthetic methodology developments have also expanded the applications of 1261852-37-2. A 2023 Organic Process Research & Development article detailed a novel continuous-flow process for its large-scale production, achieving 92% yield with significantly reduced reaction times compared to batch methods. This technological advancement addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

Emerging research suggests potential applications beyond small molecule therapeutics. A 2024 study in Bioconjugate Chemistry reported the successful incorporation of Methyl 2-methyl-3-(trifluoromethyl)phenylacetate into antibody-drug conjugates (ADCs), where its fluorinated aromatic system contributed to both linker stability and controlled drug release properties. This innovative application opens new possibilities for targeted cancer therapies utilizing this versatile chemical building block.

Looking forward, the unique physicochemical properties imparted by the trifluoromethyl group and ester functionality position Methyl 2-methyl-3-(trifluoromethyl)phenylacetate as a valuable tool in drug discovery. Current research directions include exploring its use in PROTACs (proteolysis targeting chimeras) and as a fluorine-containing bioisostere in peptide mimetics. The compound's growing importance in medicinal chemistry is evidenced by its increasing appearance in patent applications and preclinical studies across major pharmaceutical companies.